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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
protocols, and analytical methodologies related to cadmium sulfate octahydrate (CAS 7790-
84-3). The information is curated to support research, development, and safety assessments
involving this compound.

Physicochemical Properties

Cadmium sulfate octahydrate is a colorless, odorless, crystalline solid.[1] It is highly soluble
in water and is known to be a stable compound under ordinary conditions of use and storage.

[1] Quantitative data regarding its key physicochemical properties are summarized in the table
below for easy reference and comparison.
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Property

Value

Reference(s)

Molecular Formula

3CdS0a4:8H20

[21(31[4]

Molecular Weight 769.55 g/mol [21[31[5]
CAS Number 7790-84-3 [31[4]
Appearance Co’orless to white crystalline (3]
solid
Odor Odorless [1][3][6]
Density 3.08 g/cm?3 [2][3][6]
Melting Point 40-41.5 °C (decomposes) [2][6]
Boiling Point Decomposes [2][6]

Solubility in Water

Very soluble; 1130 g/L at 20°C

[2]

Solubility in Other Solvents

Insoluble in alcohol and ether

[3]

Refractive Index

1.565

[7]

Crystal Structure and Spectroscopic Data

Cadmium sulfate octahydrate crystallizes in the monoclinic system.[5] The crystal structure

consists of cadmium ions coordinated by oxygen atoms from both the sulfate anions and water

molecules, forming a three-dimensional framework.[3] Spectroscopic data, including FTIR and

Raman spectra, are available for this compound and can be used for its identification and

characterization.[4]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of cadmium sulfate

octahydrate are crucial for its application in research.

Synthesis of Cadmium Sulfate Hydrate

A common laboratory-scale synthesis involves the reaction of cadmium metal, or its oxide or

hydroxide, with dilute sulfuric acid.[8]
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Reaction: CdO + H2S04 —» CdSOa4 + H20 Cd + H2S04 —» CdSOa + H2
General Procedure:

o Carefully add cadmium oxide or cadmium metal to a beaker containing dilute sulfuric acid
with stirring.

» Continue the addition until the reaction ceases, indicating the complete consumption of the
acid.

« Filter the resulting solution to remove any unreacted starting material.

e The filtrate, a solution of cadmium sulfate, can then be concentrated and cooled to induce
crystallization of the hydrate.

Purification by Recrystallization

Recrystallization from an agueous solution is an effective method for purifying cadmium sulfate
hydrate.[7][9] This process relies on the temperature-dependent solubility of the salt to
separate it from impurities.

Procedure:

o Dissolve the impure cadmium sulfate hydrate in a minimum amount of hot distilled water to
create a saturated solution.

» Hot filter the solution to remove any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature. As the solution cools, the solubility of
cadmium sulfate decreases, leading to the formation of crystals.

» For higher purity, the rate of cooling can be controlled, or the solution can be partially
evaporated in a desiccator to promote the growth of larger, more perfect crystals.[7]

o Collect the purified crystals by filtration and wash them with a small amount of cold distilled
water.

e Dry the crystals, for instance, by heating at 80°C to obtain the monohydrate form.[7]
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Analytical Methods for Cadmium Determination

The concentration of cadmium in solutions or the purity of cadmium sulfate compounds can be
determined using various analytical techniques. Atomic Absorption Spectroscopy (AAS) and
Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) are the most common
and well-established methods.[10]

Sample Preparation for AAS/ICP-AES.:

o Accurately weigh a sample of the cadmium-containing material.

o Digest the sample using a suitable acid, most commonly nitric acid.[10]
« Dilute the digested sample to a known volume with deionized water.

Analysis by Graphite Furnace Atomic Absorption Spectroscopy (GFAAS): This technique is
highly sensitive for determining trace amounts of cadmium.

 Inject a small volume of the prepared sample solution into a graphite tube.
e The sample is then dried, ashed, and atomized at high temperatures.

e The absorption of light from a cadmium hollow cathode lamp by the atomized sample is
measured, which is proportional to the cadmium concentration.

The following diagram illustrates a general workflow for the analysis of cadmium in a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7798738?utm_src=pdf-body-img
https://www.benchchem.com/product/b7798738?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. Spectrabase.com [spectrabase.com]

. benchchem.com [benchchem.com]

. researchgate.net [researchgate.net]

. dev.spectrabase.com [dev.spectrabase.com]

. jocpr.com [jocpr.com]

. pubs.acs.org [pubs.acs.org]

. Cadmium sulfate octahydrate | 7790-84-3 [amp.chemicalbook.com]

. Cadmium sulfate - Wikipedia [en.wikipedia.org]

°
(] [e0] ~ (o)) )] EaN w N -

. benchchem.com [benchchem.com]

e 10. ANALYTICAL METHODS - Toxicological Profile for Cadmium - NCBI Bookshelf
[ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Cadmium Sulfate
Octahydrate (CAS 7790-84-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798738#cadmium-sulfate-octahydrate-cas-number-
7790-84-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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